Cas no 6742-07-0 (Cytosine arabinoside triacetate)

• Product Name: Cytosine arabinoside triacetate
• CAS No: 6742-07-0
• MF: C₁₅H₁₉N₃O₈
• MW: 369.326664209366
• CID: 965991
• PubChem ID: 261196
• Update Time: 2025-04-19

Cytosine arabinoside triacetate Chemical and Physical Properties

Names and Identifiers

• [3,4-diacetyloxy-5-(4-amino-2-oxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
• 1-(2-O,3-O,5-O-Triacetyl-β-D-arabinofuranosyl)-4-aminopyrimidin-2(1H)-one
• NSC-93150
• DTXSID60874683
• NSC 93150
• 2(1H)-Pyrimidinone,3,5-tri-O-acetyl-.beta.-D-arabinofuranosyl)-
• NSC93150
• 2(1H)-PYRIMIDINONE, 4-AMINO-1-(2,3,5-TRI-O-ACETY
• SCHEMBL2238447
• Cytosine arabinoside triacetate
• Ara-C triacetate
• WLN: T6NVNJ DZ A- BT5OTJ COV1 DOV1 E1OV1
• Cytidine, 2',3',5'-triacetate
• 1-.beta.-D-Arabinofuranosylcytosine,3',5'-triacetate
• 6742-07-0
• BCP31756
• 1-.beta.-D-Arabinofuranosylcytosine triacetate

• Inchi： 1S/C15H19N3O8/c1-7(19)23-6-10-12(24-8(2)20)13(25-9(3)21)14(26-10)18-5-4-11(16)17-15(18)22/h4-5,10,12-14H,6H2,1-3H3,(H2,16,17,22)
• InChI Key： YTIZHZPRFYKRIG-UHFFFAOYSA-N
• SMILES： O1C(C(C(C1COC(C)=O)OC(C)=O)OC(C)=O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 369.11721457g/mol
• Monoisotopic Mass: 369.11721457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 147Ų

Experimental Properties

• Density: 1.2870 (rough estimate)
• Boiling Point: 499.47°C (rough estimate)
• Refractive Index: 1.5600 (estimate)